5,6,7,8-Tetrahydrothieno[2,3-c]azepin-4-one

• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 5,6,7,8-tetrahydrothieno[2,3-c]azepin-4-one
• InChI: InChI=1S/C8H9NOS/c10-7-1-3-9-5-8-6(7)2-4-11-8/h2,4,9H,1,3,5H2
• InChI Key: MAYPXRCYFMXFGC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C(C1=O)C=CS2

Description

5,6,7,8-Tetrahydrothieno[2,3-c]azepin-4-one is a useful research compound. Its molecular formula is C8H9NOS and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Formyl-5,6,7,8-tetrahydrothieno[2,3-c]azepin-4-one (2.6 g) prepared in the step 4 was dissolved in 4N hydrochloric acid/dioxane solution, 13.5 mL of water was added thereto and the mixture was heated at 60° C. for 6 hours with stirring. The solvent was evaporated from the reaction solution in vacuo, water was added to the residue and the mixture was subjected to extraction with diethyl ether. The resulting aqueous solution was slowly neutralized with an aqueous solution of sodium hydrogen carbonate with stirring and subjected to extraction with diethyl ether. The organic layer was separated, washed with water and a saturated solution of sodium chloride successively and dried over anhydrous magnesium sulfate and the solvent was evaporated therefrom in vacuo to give 2.1 g of the objective compound as a brown solid.